2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride
Overview
Description
2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride, also known as 5-methyl-2-pyrimidineethanamine dihydrochloride, is a small molecule drug that has been used in a variety of scientific research applications. It has a molecular formula of C5H11N2·2HCl and a molecular weight of 172.1 g/mol. It is a white or off-white powder that is soluble in water and has a melting point of 174-176°C.
Scientific Research Applications
2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride has been used in a variety of scientific research applications, including the study of neuronal cell biology, drug development, and protein synthesis. It has also been used in the study of the effects of drugs on the central nervous system, as well as in the study of the biochemical and physiological effects of drugs on the body.
Mechanism of Action
2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride is believed to act as an agonist at the N-methyl-D-aspartate (NMDA) receptor, which is a type of glutamate receptor. It is thought to activate the receptor and activate the downstream signaling pathways, leading to the release of neurotransmitters such as glutamate, which is involved in learning and memory.
Biochemical and Physiological Effects
2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of glutamate, which is involved in learning and memory. It has also been shown to increase the expression of a variety of proteins involved in neuronal development and synaptic plasticity, as well as to activate a variety of signaling pathways involved in neuronal development.
Advantages and Limitations for Lab Experiments
2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride has several advantages for use in laboratory experiments. It is a relatively small molecule, making it easy to handle and store. It is also water soluble and has a relatively low melting point, making it easy to dissolve and use in experiments. However, it is important to note that it is a relatively potent drug, and as such, it should be handled with caution and used only in laboratory settings.
Future Directions
2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride has a variety of potential future applications in scientific research. It could be used to further study the effects of drugs on the central nervous system, as well as to study the biochemical and physiological effects of drugs on the body. It could also be used to study the effects of drugs on neuronal development and synaptic plasticity, as well as to study the effects of drugs on learning and memory. Additionally, it could be used to study the effects of drugs on a variety of other biological processes, such as inflammation, metabolism, and cell proliferation. Finally, it could be used to develop new drugs with improved efficacy and safety profiles.
Synthesis Methods
2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride can be synthesized from 5-methylpyrimidine-2-ethanamine, which is obtained by reacting pyrimidine-2-ethanamine with dimethyl sulfate in the presence of sodium hydroxide. The reaction of the pyrimidine-2-ethanamine with dimethyl sulfate results in the formation of 5-methylpyrimidine-2-ethanamine, which is then reacted with hydrochloric acid to form 2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride involves the reaction of 2-(5-methylpyrimidin-2-yl)ethan-1-amine with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-(5-methylpyrimidin-2-yl)ethan-1-amine", "Hydrochloric acid" ], "Reaction": [ "To a solution of 2-(5-methylpyrimidin-2-yl)ethan-1-amine (1.0 g, 6.5 mmol) in 10 mL of ethanol, add hydrochloric acid (1.0 mL, 12.5 mmol) dropwise with stirring.", "Stir the reaction mixture at room temperature for 1 hour.", "Filter the resulting solid and wash with ethanol.", "Dry the solid under vacuum to obtain 2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride as a white solid (1.2 g, 95% yield)." ] } | |
CAS RN |
2758000-31-4 |
Product Name |
2-(5-methylpyrimidin-2-yl)ethan-1-amine dihydrochloride |
Molecular Formula |
C7H13Cl2N3 |
Molecular Weight |
210.1 |
Purity |
95 |
Origin of Product |
United States |
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